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Cat. No.: B15615864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical antitumor efficacy of TAS4464, a

novel inhibitor of NEDD8-activating enzyme (NAE), against other therapeutic alternatives. The

information is supported by experimental data from various studies to assist in the evaluation of

its potential as a cancer therapeutic.

Mechanism of Action of TAS4464
TAS4464 is a highly potent and selective, mechanism-based inhibitor of the NEDD8-activating

enzyme E1 (NAE).[1][2][3] NAE is the essential E1 enzyme in the neddylation pathway, a

crucial process for the function of cullin-RING ubiquitin ligases (CRLs).[4][5] CRLs are

responsible for the ubiquitination and subsequent degradation of a wide range of proteins

involved in critical cellular processes, including cell cycle progression, DNA replication, and

signal transduction.[3][4]

By inhibiting NAE, TAS4464 prevents the neddylation of cullins, leading to the inactivation of

CRLs.[3] This results in the accumulation of various CRL substrate proteins, such as CDT1,

p27, and phosphorylated IκBα.[1][4][5] The accumulation of these substrates disrupts normal

cell cycle regulation, induces DNA damage responses, and triggers apoptosis in cancer cells,

thereby exerting its antitumor effect.[3][4][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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